methyl (2Z)-2-{[4-(ethoxycarbonyl)phenyl]imino}-3-(4-methylbenzyl)-4-oxo-3,4-dihydro-2H-1,3-thiazine-6-carboxylate

• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: methyl 2-(4-ethoxycarbonylphenyl)imino-3-[(4-methylphenyl)methyl]-4-oxo-1,3-thiazine-6-carboxylate
• InChI: InChI=1S/C23H22N2O5S/c1-4-30-21(27)17-9-11-18(12-10-17)24-23-25(14-16-7-5-15(2)6-8-16)20(26)13-19(31-23)22(28)29-3/h5-13H,4,14H2,1-3H3
• InChI Key: OPLTYHXWCARLTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)C=C(S2)C(=O)OC)CC3=CC=C(C=C3)C

Description

METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE is a complex organic compound with a unique structure that includes a thiazine ring, phenyl groups, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE typically involves multi-step organic reactions. The key steps include the formation of the thiazine ring and the introduction of the phenyl and ethoxycarbonyl groups. Common reagents used in these reactions include thioamides, aldehydes, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can modify the functional groups, potentially leading to new derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while substitution reactions could introduce new functional groups like halogens or alkyl chains.

Scientific Research Applications

METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure may allow it to interact with biological molecules, making it a candidate for drug discovery and development.

Industry: The compound could be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE involves its interaction with molecular targets and pathways within biological systems. The specific molecular targets and pathways depend on the compound’s structure and functional groups, which can influence its binding affinity and activity. Detailed studies are required to elucidate the exact mechanism of action and identify the key molecular interactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE include other thiazine derivatives and compounds with similar functional groups. Examples include:

Thiazine-based drugs: Such as chlorpromazine and promethazine, which have different substituents but share the thiazine core structure.

Phenyl-imino derivatives: Compounds with similar phenyl-imino groups but different overall structures.

Uniqueness

The uniqueness of METHYL (2Z)-2-{[4-(ETHOXYCARBONYL)PHENYL]IMINO}-3-[(4-METHYLPHENYL)METHYL]-4-OXO-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXYLATE lies in its specific combination of functional groups and structural features, which confer unique chemical and biological properties